Cas no 637747-80-9 (2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol)

• Product Name: 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol
• CAS No: 637747-80-9
• MF: C₁₇H₁₆Cl₂N₂O₃
• MW: 367.226542472839
• CID: 5555227
• Update Time: 2025-06-08

2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenol
• 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol

• Inchi： 1S/C17H16Cl2N2O3/c1-23-15-4-3-9(5-16(15)24-2)13-8-14(21-20-13)11-6-10(18)7-12(19)17(11)22/h3-7,13,20,22H,8H2,1-2H3
• InChI Key： LWXZANQZYNHAEA-UHFFFAOYSA-N
• SMILES： C1(O)=C(C2CC(C3=CC=C(OC)C(OC)=C3)NN=2)C=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol

Introduction to 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol (CAS No. 637747-80-9)

2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol, identified by its CAS number 637747-80-9, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including chloro substituents and a pyrazole core, suggests a high degree of reactivity and versatility in chemical synthesis. Recent advancements in medicinal chemistry have highlighted the importance of such compounds in the development of novel therapeutic agents.

The compound’s structure incorporates a pyrazol-3-ylphenol moiety, which is known for its role in various pharmacological applications. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 3,4-dimethoxyphenyl group further enhances the molecule’s potential by introducing electron-donating effects, which can modulate reactivity and binding affinity. This combination of features makes 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol structure aligns well with this trend, as it contains multiple sites for interaction with biological targets. For instance, the pyrazole ring can engage with enzymes or receptors via hydrogen bonding and hydrophobic interactions. The chloro substituents may enhance binding by participating in dipole interactions or π-stacking effects.

One of the most compelling aspects of this compound is its potential in drug discovery. The pyrazol-3-ylphenol scaffold has been explored in various drug candidates due to its ability to cross the blood-brain barrier and interact with intracellular targets. Additionally, the 3,4-dimethoxyphenyl group can serve as a pharmacophore for designing molecules with improved solubility and bioavailability. These properties make 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol an attractive starting point for developing new treatments for neurological disorders.

Recent studies have demonstrated the efficacy of pyrazole derivatives in modulating inflammatory pathways. For example, certain pyrazole-based compounds have shown promise in reducing cytokine production and inhibiting pro-inflammatory enzymes. The structural features of 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol suggest that it may exhibit similar properties. Further research is needed to validate these hypotheses through in vitro and in vivo studies.

The synthesis of 2,4-dichloro-6-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol presents an interesting challenge due to its complex structure. However, modern synthetic techniques have made it possible to construct such molecules with high precision. Advances in catalytic methods and green chemistry have also enabled more efficient and sustainable production processes. These developments are crucial for translating laboratory discoveries into viable drug candidates.

In conclusion,2,4-dichloro-octahydroquinazolinone (CAS No 637747809)is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies. As our understanding of biological systems continues to evolve,2-octahydroquinazolinone derivatives (CAS No 637747809)are likely to play an increasingly important role in drug development efforts worldwide.